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Compound of Interest

Compound Name: NO-Losartan A

Cat. No.: B10765465

Get Quote

For researchers and scientists engaged in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides essential, step-by-step procedures for the safe disposal of NO-Losartan,

ensuring compliance with general laboratory safety standards.

I. Understanding the Compound: NO-Losartan
Properties
A derivative of the widely used antihypertensive drug Losartan, NO-Losartan is distinguished

by the addition of a nitric oxide (NO) donating moiety. While the toxicological properties of NO-

Losartan have not been fully evaluated, it is imperative to handle it with care, assuming it may

present hazards. The material may be irritating to mucous membranes and the upper

respiratory tract and could be harmful if inhaled, ingested, or absorbed through the skin.[1]
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Property Data

Molecular Formula C₃₀H₂₈ClN₇O₅

Molecular Weight 602.0 g/mol

Appearance Solid

Solubility
DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 30

mg/ml, Ethanol:PBS (pH 7.2) (1:5): 0.5 mg/ml

II. Core Disposal Protocol: A Step-by-Step Approach
Given the incomplete hazard profile of NO-Losartan, it should be treated as hazardous

chemical waste. The following protocol outlines the necessary steps for its safe handling and

disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling NO-Losartan, ensure you are wearing appropriate PPE:

Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat.

Respiratory Protection: Use in a well-ventilated area. If dust is likely to be generated, a

NIOSH/MSHA-approved respirator is recommended.[1]

Step 2: Waste Segregation and Containment

Proper segregation is key to safe and compliant chemical waste management.

Waste Stream: Designate NO-Losartan waste as "hazardous chemical waste." Do not mix it

with non-hazardous waste.

Container: Use a dedicated, compatible, and clearly labeled waste container. The container

should be in good condition with a secure, tight-fitting lid.[2][3]
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Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name: "NO-Losartan."

Step 3: Managing Spills

In the event of a spill, immediate and appropriate action is required.

Small Spills:

Wearing appropriate PPE, vacuum or carefully sweep up the material, avoiding dust

generation.[1]

Place the collected material into the designated hazardous waste container.

Ventilate the area of the spill and decontaminate the surface with a suitable solvent (e.g.,

ethanol), followed by a thorough wash with soap and water.

Large Spills:

Evacuate the immediate area.

Alert your institution's Environmental Health and Safety (EHS) department or the

equivalent safety office.

Prevent the spread of the spill and await the arrival of trained personnel.

Step 4: Final Disposal

The ultimate disposal of NO-Losartan waste must be handled by qualified professionals.

Storage: Store the sealed and labeled hazardous waste container in a designated Satellite

Accumulation Area (SAA). This area should be at or near the point of generation and away

from incompatible materials.

EHS Collection: Arrange for the collection of the hazardous waste container by your

institution's EHS department. They will ensure its transport to a licensed hazardous waste

disposal facility.
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III. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of NO-Losartan.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10765465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Handling

Storage & Disposal

Spill Response

Start: NO-Losartan Waste Generated

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Select a Labeled, Compatible
Hazardous Waste Container

Carefully Transfer Waste
into Container

Securely Seal the Container

Store in Designated
Satellite Accumulation Area (SAA)

Arrange for EHS
Waste Pickup

End: Compliant Disposal

Spill Occurs

Wear PPE

Contain and Clean Up Spill
(Sweep, do not create dust)

Place Spill Debris in
Hazardous Waste Container

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Workflow for the safe disposal of NO-Losartan waste.
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IV. Key Safety Considerations
Avoid Sewer Disposal: Do not dispose of NO-Losartan down the drain. As its environmental

impact is not fully known, it should not be released into the sanitary sewer system.

Incompatible Materials: While specific incompatibility data for NO-Losartan is unavailable, as

a general practice, avoid storing it with strong oxidizing agents.

Regulatory Compliance: Always adhere to your institution's specific chemical hygiene plan

and waste disposal guidelines, as well as local, state, and federal regulations.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of NO-Losartan, fostering a culture of safety and

compliance within the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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